Cas no 1418139-52-2 ((2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate)

• Product Name: (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate
• CAS No: 1418139-52-2
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 5189674
• Update Time: 2025-05-22

(2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxyrate
• (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate

• Inchi： 1S/C13H16N2O5/c16-11-5-7-14(8-6-11)13(17)20-9-10-3-1-2-4-12(10)15(18)19/h1-4,11,16H,5-9H2
• InChI Key： FZNZZYVWAIIDEF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2[N+]([O-])=O)=O)CCC(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate

Comprehensive Overview of (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate (CAS No. 1418139-52-2): Properties, Applications, and Research Insights

The compound (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate (CAS No. 1418139-52-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a nitrophenyl group and a hydroxypiperidine moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in CAS No. 1418139-52-2 is its role in the development of novel bioactive molecules. The presence of the 4-hydroxypiperidine ring, a common pharmacophore, makes it valuable for designing compounds with potential therapeutic effects. Recent studies have highlighted its utility in modulating enzyme activity and receptor interactions, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate has been investigated for its compatibility with eco-friendly reaction conditions. As the demand for environmentally benign processes rises, this compound's adaptability to catalytic methods and solvent-free systems positions it as a candidate for sustainable industrial applications. Researchers are also exploring its stability under various pH conditions, a critical factor for formulation development.

The compound's nitrophenyl component contributes to its optical and electronic properties, making it relevant for applications beyond pharmaceuticals. For instance, its derivatives have been studied in the field of organic electronics, where conjugated systems play a pivotal role in device performance. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Frequently asked questions about CAS No. 1418139-52-2 include inquiries about its solubility, synthetic routes, and purity standards. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with regulatory requirements. Additionally, its storage conditions—typically in a cool, dry environment—are critical to maintaining stability, a topic of interest for laboratory managers and quality control specialists.

Emerging trends in AI-driven drug discovery have further amplified the relevance of (2-Nitrophenyl)methyl 4-Hydroxypiperidine-1-carboxylate. Computational models often utilize such building blocks to predict novel drug candidates, aligning with the industry's shift toward data-driven approaches. This synergy between experimental and in silico research highlights the compound's role in modern scientific workflows.

In summary, CAS No. 1418139-52-2 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural versatility and compatibility with cutting-edge technologies make it a subject of ongoing research, reflecting broader scientific priorities such as innovation and environmental responsibility. As interdisciplinary collaborations expand, the potential uses of this compound are likely to diversify further.